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Compound of Interest

Compound Name: Cupric perchlorate

Cat. No.: B082784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cupric perchlorate hexahydrate,

focusing on its chemical properties, key applications in organic synthesis, and detailed safety

and handling protocols. The information is intended for professionals in research and

development who utilize or are considering this versatile reagent in their work.

Core Chemical and Physical Properties
Cupric perchlorate hexahydrate, also known as copper(II) perchlorate hexahydrate, is a blue

crystalline solid.[1][2] It is a hydrated inorganic salt that is notable for its strong oxidizing

properties and its utility as a Lewis acid catalyst in various chemical transformations.[3][4] The

compound is hygroscopic, meaning it readily absorbs moisture from the air, and is highly

soluble in water.[2][5]

Table 1: Chemical Identifiers and Physical Properties of Cupric Perchlorate Hexahydrate
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Property Value Reference(s)

CAS Number 10294-46-9 [6][7]

Molecular Formula Cu(ClO₄)₂·6H₂O [7]

Molecular Weight 370.54 g/mol [1][7]

Appearance
Blue crystalline

solid/chunks/powder
[1][3]

Density 2.225 g/mL at 25 °C

Melting Point 82 °C [2][8]

Solubility in Water 146 g/100 mL at 30 °C [2][8]

Synonyms

Copper(II) perchlorate

hexahydrate, Copper

diperchlorate hexahydrate

[6][7]

Safety and Handling
Cupric perchlorate hexahydrate is a strong oxidizer and requires careful handling to avoid

potentially hazardous situations. Contact with combustible materials may intensify fire.[5][6] It is

also classified as a skin and eye irritant and may cause respiratory irritation.[6][9]

Table 2: Hazard and Precautionary Information for Cupric Perchlorate Hexahydrate
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Hazard Class
GHS
Pictograms

Hazard
Statements

Precautionary
Statements

Reference(s)

Oxidizing Solids

(Category 2)

GHS03 (Flame

over circle)

H272: May

intensify fire;

oxidizer.

P210: Keep

away from heat,

sparks, open

flames, and hot

surfaces. No

smoking. P220:

Keep/Store away

from

clothing/combusti

ble materials.

[9][10]

Skin Irritation

(Category 2)

GHS07

(Exclamation

mark)

H315: Causes

skin irritation.

P302+P352: IF

ON SKIN: Wash

with plenty of

soap and water.

[9][10]

Eye Irritation

(Category 2A)

GHS07

(Exclamation

mark)

H319: Causes

serious eye

irritation.

P305+P351+P33

8: IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

[9][10]

Specific Target

Organ Toxicity -

Single Exposure

(Category 3),

Respiratory Tract

Irritation

GHS07

(Exclamation

mark)

H335: May

cause respiratory

irritation.

P261: Avoid

breathing

dust/fume/gas/mi

st/vapors/spray.

[10]

Safe Handling and Storage Workflow
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Proper procedures are critical when working with this compound. The following diagram

outlines a logical workflow for the safe handling and use of cupric perchlorate hexahydrate.

Preparation

Experiment

Post-Experiment

Storage

Personal Protective Equipment (PPE)

Wear appropriate PPE before handling

Store in a cool, dry, well-ventilated area away from incompatible substances (e.g., organic materials, reducing agents). [1]

Handling & Weighing

Handle in a ventilated fume hood

Wear safety goggles, gloves, and a lab coat. Use a respirator if dust is generated. [10, 15]

Reaction Setup & Execution

Add reagent carefully, avoid contact with combustibles

Minimize dust generation. Use with adequate ventilation. [7]

Reaction Work-up & Quenching

Monitor reaction, then quench appropriately

Waste Disposal

Segregate perchlorate waste

Follow established hazardous waste disposal protocols for oxidizing agents. [1]
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Click to download full resolution via product page

Figure 1: Safe handling workflow for cupric perchlorate hexahydrate.

Applications in Organic Synthesis
Cupric perchlorate hexahydrate is a versatile catalyst and reagent in a variety of organic

reactions. Its applications range from electrochemistry and materials science to catalysis in the

synthesis of complex organic molecules.[3][4]

Catalyst for the Synthesis of Polyhydroquinolines
Cupric perchlorate hexahydrate has been demonstrated as an efficient catalyst for the one-

pot, four-component synthesis of polyhydroquinolines.[11][12] This reaction, often performed

under solvent-free conditions with ultrasound irradiation, involves the condensation of an

aldehyde, a β-ketoester (like ethyl acetoacetate), dimedone, and ammonium acetate.[11][12]

This method is highlighted for its high yields, short reaction times, and adherence to green

chemistry principles.[11]

Experimental Protocol: General Procedure for the Synthesis of Polyhydroquinolines[12]

Reactant Mixture: In an open vessel, a mixture of an aldehyde (1 mmol), dimedone (1

mmol), ethyl acetoacetate (1 mmol), and ammonium acetate (1.2 mmol) is prepared.

Catalyst Addition: A catalytic amount of cupric perchlorate hexahydrate (10 mol%) is added

to the mixture.

Reaction Conditions: The reaction mixture is subjected to ultrasound irradiation at a

frequency of 35 kHz at room temperature.

Monitoring: The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

Work-up: Upon completion, the reaction mixture is washed with cold water.

Purification: The resulting solid product is purified by recrystallization from ethanol to afford

the desired polyhydroquinoline derivative.

Table 3: Examples of Polyhydroquinoline Synthesis using Cu(ClO₄)₂·6H₂O[12]
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Entry Aldehyde Time (min) Yield (%)

1 Benzaldehyde 20 96

2
4-

Methoxybenzaldehyde
25 97

3
4-

Chlorobenzaldehyde
25 95

4 4-Nitrobenzaldehyde 35 88

5
4-

Bromobenzaldehyde
30 91

Oxidative Cyclization of Benzaldehyde Semicarbazones
Cupric perchlorate in acetonitrile can induce the oxidative cyclization of benzaldehyde

semicarbazones to yield the corresponding 1,2,4-triazolin-5-ones. This transformation provides

a route to an important class of heterocyclic compounds.

Synthesis of Macrocyclic Compounds
In the presence of various diamines, cupric perchlorate hexahydrate can act as a template,

facilitating the synthesis of macrocyclic copper(II) complexes.[13] For example, the reaction of

1,4-bis(2-carboxyaldehyde phenoxy)butane with a diamine in the presence of Cu(ClO₄)₂·6H₂O

leads to the formation of a macrocyclic Schiff base complex.[13]

Conclusion
Cupric perchlorate hexahydrate is a valuable reagent for researchers and drug development

professionals, primarily serving as a potent oxidizer and an effective Lewis acid catalyst. Its

application in multicomponent reactions, such as the synthesis of polyhydroquinolines,

showcases its potential for building complex molecular architectures efficiently. However, its

hazardous nature necessitates strict adherence to safety protocols. This guide provides the

foundational knowledge for its safe and effective use in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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